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Compound of Interest

Compound Name:
6-Chloro-5-

hydroxynicotinaldehyde

CAS No.: 176433-55-9

Cat. No.: B069868

Get Quote

An In-Depth Technical Guide to 6-Chloro-5-hydroxynicotinaldehyde: Sourcing, Synthesis,

and Quality Assurance.

Part 1: Executive Summary & Strategic Importance
6-Chloro-5-hydroxynicotinaldehyde (CAS: 176433-55-9) is a high-value heterocyclic building

block, primarily utilized in the synthesis of tyrosine kinase inhibitors (TKIs) and complex

agrochemicals.[1][2] Its structural uniqueness lies in the tris-substituted pyridine ring: the C6-

chloro group offers a handle for nucleophilic aromatic substitution (

), the C5-hydroxy group provides a site for etherification or hydrogen bonding interactions
within an active site, and the C3-aldehyde serves as a versatile electrophile for condensation
reactions (e.g., Knoevenagel, reductive amination).[1][2]

For drug development professionals, sourcing this compound presents a "buy vs. make"

dilemma.[2] While commercially available, it often commands a significant premium due to the

instability of the aldehyde functionality in the presence of the free phenol and the chloro-
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pyridine moiety.[2] This guide provides a technical roadmap for sourcing, verifying, and—if

necessary—synthesizing this critical intermediate.

Part 2: Chemical Profile & Specifications
Before engaging suppliers, researchers must establish a rigorous specification sheet to avoid

batch failure due to impurities (e.g., the carboxylic acid oxidation product or the des-chloro

analog).[2]

Property Specification Notes

IUPAC Name
6-Chloro-5-hydroxypyridine-3-

carbaldehyde

Also known as 6-Chloro-5-

hydroxynicotinaldehyde

CAS Number 176433-55-9

Caution:[1] Do not confuse

with the acid (CAS 1211531-

26-8)

Molecular Formula MW: 157.55 g/mol

Appearance Pale yellow to tan solid
Darkening indicates oxidation

to the acid or polymerization

Solubility
DMSO, Methanol, Ethyl

Acetate

Poor solubility in water; soluble

in basic aqueous media

Stability Air and light sensitive
Store under inert atmosphere

(Argon/Nitrogen) at -20°C

Part 3: Sourcing Strategy & Price Comparison
The market for 6-Chloro-5-hydroxynicotinaldehyde is bifurcated into Catalog Suppliers (high

price, fast delivery, small scale) and Bulk Manufacturers (lower price, lead time, kg scale).[1][2]

Market Price Analysis (2024/2025 Estimates)
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Supplier Tier
Typical Pack
Size

Price Range
(USD)

Lead Time
Target
Audience

Tier 1: Global

Catalog(Sigma,

Fisher, VWR)

100 mg - 1 g $300 - $600 / g 1-3 Days
Early Discovery /

MedChem

Tier 2:

Specialized

Blocks(Combi-

Blocks, BLD

Pharm, Chem-

Impex)

1 g - 25 g $80 - $150 / g 3-7 Days

Process

Development /

Scale-up

Tier 3: Bulk

Synthesis(Custo

m CROs in

China/India)

100 g - 1 kg
$1,500 - $3,000 /

kg
4-8 Weeks

GMP

Manufacturing

Sourcing Insight: The price disparity is driven by the purification difficulty.[2] Tier 1 suppliers

charge for the guarantee of >97% purity and immediate availability.[2] For >10g needs, it is

often more cost-effective to purchase the precursor 6-Chloro-5-hydroxynicotinic acid (CAS

1211531-26-8) and perform the reduction in-house (see Part 5).[1][2]

Recommended Supplier Verification Protocol
When sourcing from Tier 2 or 3 suppliers, demand the following before purchase:

H-NMR (DMSO-d6): Verify the aldehyde proton singlet (~10.0 ppm) and the absence of the

carboxylic acid broad peak.

LC-MS: Confirm the correct mass (M+H = 158/160 for Cl isotope pattern).
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Water Content (KF): High water content accelerates hydrate formation, deactivating the

aldehyde.[2]

Part 4: Synthesis & Manufacturing Context
Understanding the synthesis allows researchers to predict impurities.[2] The most robust route

proceeds via the reduction of the corresponding nicotinic acid or ester.[2]

Synthesis Pathway Diagram

6-Hydroxynicotinic Acid
(Cheap Starting Material) 6-Chloronicotinic Acid

POCl3, PCl5
(Chlorination) 6-Chloro-5-nitronicotinic Acid

HNO3, H2SO4
(Nitration) 6-Chloro-5-hydroxynicotinic Acid

(Key Precursor)

1. H2/Pd (Reduction)
2. NaNO2, H2SO4 (Diazotization/Hydrolysis) 6-Chloro-5-hydroxynicotinaldehyde

(Target)

1. MeOH/H+ (Esterification)
2. DIBAL-H (Reduction)

3. MnO2 (Oxidation)

Click to download full resolution via product page

Caption: Step-wise synthesis from commodity chemicals to the target aldehyde. The reduction

of the acid (Inter3) is the critical value-add step.[1][2]

Part 5: Experimental Protocols (Self-Validating
Systems)
If commercial costs are prohibitive, the conversion of the acid to the aldehyde is a viable

internal workflow.[2]

Protocol: Reduction of 6-Chloro-5-hydroxynicotinic Acid
to Aldehyde
Prerequisites:

Starting Material: Methyl 6-chloro-5-hydroxynicotinate (prepared from acid via

MeOH/H2SO4).[1][2]

Reagents: DIBAL-H (1.0 M in toluene), Anhydrous THF, Rochelle's salt.[2]

Step-by-Step Methodology:
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Protection (In Situ): The free phenol at C5 is acidic and will consume hydride.[2] It is

recommended to protect it as a silyl ether (TBS-Cl, Imidazole) or use excess hydride

(riskier).[2] Recommendation: Use TBS protection.[1]

Reaction: Dissolve ester in DMF, add TBS-Cl (1.2 eq), Imidazole (2.0 eq).[2] Stir 2h.

Workup.

Reduction:

Dissolve TBS-protected ester in anhydrous THF under Argon. Cool to -78°C.[2]

Add DIBAL-H (2.2 eq) dropwise over 30 mins.[2] Causality: Low temperature prevents

over-reduction to the alcohol.[2]

Stir for 2h at -78°C. Monitor by TLC (System: Hexane/EtOAc 3:1).

Quench (Critical):

Add Methanol (excess) at -78°C to destroy excess hydride.[2]

Add saturated Rochelle's salt (Potassium sodium tartrate) solution.[2] Warm to RT and stir

vigorously for 2h. Causality: This breaks the stable Aluminum-emulsion complex, allowing

phase separation.[2]

Deprotection:

Treat the crude silyl-aldehyde with TBAF (1.0 eq) in THF at 0°C for 30 min.

Purification:

Flash chromatography (SiO2).[2] Eluent: DCM/MeOH (95:5).[2] The aldehyde is polar due

to the phenolic -OH.[2]

Validation Check:

NMR: Aldehyde peak at ~10.1 ppm (s, 1H).[2]

IR: Strong Carbonyl stretch at ~1690 cm⁻¹.[2]
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Part 6: Handling & Stability (The "Trustworthiness"
Pillar)[2]
This compound combines an aldehyde and a phenol, making it prone to Cannizzaro

disproportionation or oxidation in basic or aerobic conditions.[2]

Storage: Must be stored under inert gas (Argon) at -20°C.

Solvent Choice: Avoid nucleophilic solvents (like Ethanol) for long-term storage, as

hemiacetals will form.[2] Use DMSO or Anhydrous DMF for stock solutions.[2]

Reactivity Warning: In basic conditions (

), the phenoxide is formed.[2] While this activates the ring for nucleophilic attack, it also
increases the electron density, making the aldehyde less electrophilic.[2] Adjust reaction
times accordingly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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